Cas no 362600-09-7 (1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, (1S)-)

• Product name: 1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, (1S)-
• CAS No: 362600-09-7
• MF: C₆H₁₃NO₃
• MW: 147.17232
• CID: 297135
• PubChem ID: 11446420

1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, (1S)-
• 1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-,(1S)-(9CI)
• (S)-1-((3S,4R)-4-Hydroxypyrrolidin-3-yl)ethane-1,2-diol
• 362600-09-7
• AKOS006358317

• Inchi： InChI=1S/C6H13NO3/c8-3-6(10)4-1-7-2-5(4)9/h4-10H,1-3H2
• InChI Key： KIVMAVVILWSSFZ-UHFFFAOYSA-N
• SMILES： OCC(C1CNCC1O)O

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7Ų
• XLogP3: -1.5